1-(cyclohex-2-en-1-yl)methanamine hydrochloride
Overview
Description
1-(Cyclohex-2-en-1-yl)methanamine hydrochloride, commonly referred to as CHM, is an organic compound belonging to the family of amines. It is a white crystalline solid that is soluble in water, alcohol, and other organic solvents. CHM is used as a reagent in organic synthesis due to its high reactivity and stability. It is also used in the production of pharmaceuticals, agrochemicals, and other chemical products.
Mechanism of Action
CHM is an amine, which means it can undergo a variety of reactions in the presence of an acid or base. In the presence of an acid, CHM can undergo a nucleophilic substitution reaction, forming a product with a new functional group. In the presence of a base, CHM can undergo an elimination reaction, forming a new molecule with two new functional groups.
Biochemical and Physiological Effects
CHM has been studied for its potential biochemical and physiological effects. In animal studies, CHM has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. In addition, CHM has been shown to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using CHM in laboratory experiments include its high reactivity and stability, making it an ideal reagent for organic synthesis. In addition, CHM is relatively inexpensive and easy to obtain. However, CHM is a hazardous material and should be handled with care. It is also toxic and should not be ingested.
Future Directions
The future of CHM research is promising. Possible future directions include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of drugs and other compounds. In addition, CHM could be used as a catalyst in the synthesis of polymers, surfactants, and other materials. Finally, CHM could be used in the synthesis of peptides and other biomolecules.
Synthesis Methods
CHM can be synthesized through the reaction of cyclohexanone and methylamine. This reaction is catalyzed by an acid such as hydrochloric acid or sulfuric acid. The product is then purified by recrystallization to obtain a pure product.
Scientific Research Applications
CHM has been used in a wide range of scientific research applications. It is used as an intermediate in the synthesis of various compounds such as drugs, agrochemicals, and other organic compounds. It has also been used in the synthesis of polymers, surfactants, and other materials. In addition, CHM has been used in the synthesis of peptides and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(cyclohex-2-en-1-yl)methanamine hydrochloride involves the reduction of cyclohex-2-en-1-one to cyclohex-2-en-1-ol, followed by reaction with methanesulfonyl chloride to form the corresponding mesylate. The mesylate is then treated with aqueous ammonia to yield the primary amine, which is subsequently converted to the hydrochloride salt.", "Starting Materials": [ "Cyclohex-2-en-1-one", "Sodium borohydride", "Methanesulfonyl chloride", "Aqueous ammonia", "Hydrochloric acid" ], "Reaction": [ "Cyclohex-2-en-1-one is reduced to cyclohex-2-en-1-ol using sodium borohydride as the reducing agent.", "Cyclohex-2-en-1-ol is reacted with methanesulfonyl chloride to form the corresponding mesylate.", "The mesylate is treated with aqueous ammonia to yield the primary amine.", "The primary amine is converted to the hydrochloride salt using hydrochloric acid." ] } | |
CAS RN |
175722-13-1 |
Product Name |
1-(cyclohex-2-en-1-yl)methanamine hydrochloride |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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